3-(3-Tert-butyl-6,8-difluoro-[1,2,4]triazolo[4,3-a]pyridin-7-yl)-N-cyclopropyl-5-fluoro-4-methylbenzamide
3-(3-Tert-butyl-6,8-difluoro-[1,2,4]triazolo[4,3-a]pyridin-7-yl)-N-cyclopropyl-5-fluoro-4-methylbenzamide
Potent and selective p38α inhibitor (IC50 = 6 nM). Exhibits 14-fold greater inhibition of p38α compared to p38β; also displays 300-fold selectivity for p38α compared to a panel of 91 kinases. Exhibits anti-inflammatory properties.
Brand Name:
Vulcanchem
CAS No.:
1057394-06-5
VCID:
VC0004931
InChI:
InChI=1S/C21H21F3N4O/c1-10-13(7-11(8-14(10)22)19(29)25-12-5-6-12)16-15(23)9-28-18(17(16)24)26-27-20(28)21(2,3)4/h7-9,12H,5-6H2,1-4H3,(H,25,29)
SMILES:
CC1=C(C=C(C=C1F)C(=O)NC2CC2)C3=C(C4=NN=C(N4C=C3F)C(C)(C)C)F
Molecular Formula:
C21H21F3N4O
Molecular Weight:
402.4 g/mol
3-(3-Tert-butyl-6,8-difluoro-[1,2,4]triazolo[4,3-a]pyridin-7-yl)-N-cyclopropyl-5-fluoro-4-methylbenzamide
CAS No.: 1057394-06-5
Inhibitors
VCID: VC0004931
Molecular Formula: C21H21F3N4O
Molecular Weight: 402.4 g/mol
![3-(3-Tert-butyl-6,8-difluoro-[1,2,4]triazolo[4,3-a]pyridin-7-yl)-N-cyclopropyl-5-fluoro-4-methylbenzamide - 1057394-06-5](/images/no_structure.jpg)
| CAS No. | 1057394-06-5 |
|---|---|
| Product Name | 3-(3-Tert-butyl-6,8-difluoro-[1,2,4]triazolo[4,3-a]pyridin-7-yl)-N-cyclopropyl-5-fluoro-4-methylbenzamide |
| Molecular Formula | C21H21F3N4O |
| Molecular Weight | 402.4 g/mol |
| IUPAC Name | 3-(3-tert-butyl-6,8-difluoro-[1,2,4]triazolo[4,3-a]pyridin-7-yl)-N-cyclopropyl-5-fluoro-4-methylbenzamide |
| Standard InChI | InChI=1S/C21H21F3N4O/c1-10-13(7-11(8-14(10)22)19(29)25-12-5-6-12)16-15(23)9-28-18(17(16)24)26-27-20(28)21(2,3)4/h7-9,12H,5-6H2,1-4H3,(H,25,29) |
| Standard InChIKey | ZVBTZTQYHOXIBC-UHFFFAOYSA-N |
| SMILES | CC1=C(C=C(C=C1F)C(=O)NC2CC2)C3=C(C4=NN=C(N4C=C3F)C(C)(C)C)F |
| Canonical SMILES | CC1=C(C=C(C=C1F)C(=O)NC2CC2)C3=C(C4=NN=C(N4C=C3F)C(C)(C)C)F |
| Description | Potent and selective p38α inhibitor (IC50 = 6 nM). Exhibits 14-fold greater inhibition of p38α compared to p38β; also displays 300-fold selectivity for p38α compared to a panel of 91 kinases. Exhibits anti-inflammatory properties. |
| Synonyms | N-Cyclopropyl-3-[3-(1,1-dimethylethyl)-6,8-difluoro-1,2,4-triazolo[4,3-a]pyridin-7-yl]-5-fluoro-4-methylbenzamide |
| PubChem Compound | 25060093 |
| Last Modified | Nov 11 2021 |
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